Cas no 114240-18-5 (Puerarin 6''-O-xyloside)

• Product Name: Puerarin 6''-O-xyloside
• CAS No: 114240-18-5
• MF: C₂₆H₂₈O₁₃
• MW: 548.4927
• MDL: MFCD29048572
• CID: 858265
• PubChem ID: 100990912
• Update Time: 2025-06-08

Puerarin 6''-O-xyloside Chemical and Physical Properties

Names and Identifiers

• Pueraria glycoside 2
• Puerarin 6''-O-xyloside
• 7-Hydroxy-3-(4-hydroxyphenyl)-8-(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)-4H-1-benzopyran-4-one
• PUERARIN 6'-O-XYLOSIDE
• 4',7-Dihydroxy-8-(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)isoflavone
• CID 100990912
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]chromen-4-one
• 4',7-Dihydroxyisoflavone 8-C-(6''-xylosylglucoside)
• 114240-18-5
• DA-77227
• CS-0018686
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-({[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}methyl)oxan-2-yl]chromen-4-one
• MS-30047
• Puerarin6''-O-xyloside
• CHEMBL5196038
• AKOS037515180
• HY-N2135
• BDBM50594970

• MDL： MFCD29048572
• Inchi： 1S/C26H28O13/c27-11-3-1-10(2-4-11)13-7-36-24-12(18(13)30)5-6-14(28)17(24)25-22(34)21(33)20(32)16(39-25)9-38-26-23(35)19(31)15(29)8-37-26/h1-7,15-16,19-23,25-29,31-35H,8-9H2/t15-,16-,19+,20-,21+,22-,23-,25+,26+/m1/s1
• InChI Key： YCFQXQCEEPCZMO-KATYHMCLSA-N
• SMILES： O1[C@@]([H])(C2=C(C([H])=C([H])C3C(C(C4C([H])=C([H])C(=C([H])C=4[H])O[H])=C([H])OC2=3)=O)O[H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 548.15299094 g/mol
• Monoisotopic Mass: 548.15299094 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 548.5
• XLogP3: -2.1
• Topological Polar Surface Area: 216

Experimental Properties

• Color/Form: Powder
• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides
• Flavonoids

Additional information on Puerarin 6''-O-xyloside

Puerarin 6''-O-xyloside: A Comprehensive Overview

Puerarin 6''-O-xyloside, also known by its CAS number 114240-18-5, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound is a derivative of puerarin, a well-known isoflavone found in Pueraria lobata, commonly referred to as kudzu. The addition of the xyloside group at the 6'' position imparts unique pharmacological properties, making it a subject of extensive scientific investigation.

Recent studies have highlighted the potential of Puerarin 6''-O-xyloside in various therapeutic applications. For instance, research published in the Journal of Natural Products demonstrated its potent antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. The compound's ability to scavenge free radicals was found to be superior to that of its parent compound, puerarin, suggesting enhanced bioavailability and efficacy.

In addition to its antioxidant properties, Puerarin 6''-O-xyloside has shown promising anti-inflammatory effects. A study conducted by researchers at the University of Tokyo revealed that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings underscore its potential as a natural anti-inflammatory agent, particularly for chronic inflammatory conditions like arthritis and inflammatory bowel disease.

The cardiovascular benefits of Puerarin 6''-O-xyloside have also been explored in recent clinical trials. According to a study published in the European Journal of Pharmacology, the compound exhibits vasorelaxant properties by modulating calcium channels in vascular smooth muscle cells. This mechanism could be advantageous in managing hypertension and other cardiovascular ailments.

Beyond its pharmacological applications, Puerarin 6''-O-xyloside has gained traction in the food and cosmetic industries due to its bioactive properties. Its inclusion in functional foods and skincare products is being explored for its potential to enhance overall health and skin integrity.

The synthesis and extraction methods for Puerarin 6''-O-xyloside have also been optimized in recent years. Researchers have developed efficient enzymatic and chemical approaches to isolate this compound from kudzu root extracts, ensuring scalability for industrial production.

In conclusion, Puerarin 6''-O-xyloside, with its unique chemical structure and diverse biological activities, represents a valuable natural product with immense therapeutic potential. As ongoing research continues to unravel its mechanisms of action and clinical applications, this compound is poised to play a significant role in both traditional medicine and modern pharmacology.